Cas no 1243389-43-6 (3-Bromo-5-chloroimidazo(1,2-a)pyrazine)

• Product Name: 3-Bromo-5-chloroimidazo(1,2-a)pyrazine
• CAS No: 1243389-43-6
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD16995965
• CID: 2355195
• PubChem ID: 57415748
• Update Time: 2025-11-01

3-Bromo-5-chloroimidazo(1,2-a)pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloroimidazo[1,2-a]pyrazine
• DTXCID70676236
• 812-785-4
• 3-Bromo-5-chloroimidazo(1,2-a)pyrazine
• MB19520
• DTXSID30725491
• 1243389-43-6

• MDL： MFCD16995965
• Inchi： 1S/C6H3BrClN3/c7-4-1-10-6-3-9-2-5(8)11(4)6/h1-3H
• InChI Key： DXUIOWWBZICVCQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=NC=C(N21)Cl

Computed Properties

• Exact Mass: 230.91989Da
• Monoisotopic Mass: 230.91989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-5-chloroimidazo(1,2-a)pyrazine

Introduction to 3-Bromo-5-chloroimidazo(1,2-a)pyrazine (CAS No: 1243389-43-6)

3-Bromo-5-chloroimidazo(1,2-a)pyrazine, identified by the CAS number 1243389-43-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a scaffold known for its versatile biological activities and potential applications in drug discovery. The presence of both bromo and chloro substituents on the imidazopyrazine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 3-Bromo-5-chloroimidazo(1,2-a)pyrazine contribute to its unique chemical properties. The imidazo(1,2-a)pyrazine ring system is a fused structure consisting of an imidazole ring and a pyrazine ring, which are connected at the 1 and 2 positions. This arrangement provides a rich array of electronic and steric interactions that can be exploited in medicinal chemistry. The bromo and chloro substituents at the 3 and 5 positions, respectively, introduce electrophilic centers that are conducive to further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, 3-Bromo-5-chloroimidazo(1,2-a)pyrazine has been extensively studied for its potential as a building block in the development of novel therapeutic agents. One of the most promising areas of research is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, inhibitors can modulate these processes and potentially treat disease states.

Recent studies have demonstrated that derivatives of 3-Bromo-5-chloroimidazo(1,2-a)pyrazine can serve as effective scaffolds for kinase inhibitors. For instance, modifications at the 3-bromo and 5-chloro positions have been shown to enhance binding affinity to certain kinases by introducing hydrophobic interactions or hydrogen bonding opportunities. These findings have prompted further investigation into optimizing the compound's structure for improved pharmacological properties.

Another area where 3-Bromo-5-chloroimidazo(1,2-a)pyrazine has shown promise is in the development of antiviral agents. The imidazopyrazine core exhibits inhibitory activity against various viral enzymes by competing with natural substrates or disrupting viral replication mechanisms. Researchers have explored modifications to the bromo and chloro substituents to enhance selectivity and potency against specific viruses. Preliminary results suggest that certain derivatives exhibit significant antiviral activity in vitro, making them attractive candidates for further development.

The synthesis of 3-Bromo-5-chloroimidazo(1,2-a)pyrazine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation steps to introduce the bromo and chloro substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for pharmaceutical applications.

The chemical reactivity of 3-Bromo-5-chloroimidazo(1,2-a)pyrazine makes it a versatile intermediate for constructing more complex molecules. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce various functional groups at different positions of the imidazopyrazine ring system. This flexibility allows chemists to tailor the compound's properties for specific applications, such as drug design or material science.

In conclusion,3-Bromo-5-chloroimidazo(1,2-a)pyrazine (CAS No: 1243389-43-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3-Bromo-5-chloroimidazo(1,2-a)pyrazine is likely to remain a cornerstone in medicinal chemistry innovation.